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Compound of Interest

Compound Name: 3,5-Dihydroxyphenylacetic acid

Cat. No.: B1218140 Get Quote

Ensuring the safe and compliant disposal of 3,5-Dihydroxyphenylacetic acid is paramount for

maintaining a secure laboratory environment and protecting personnel and the environment.

This guide provides detailed, step-by-step procedures for the proper handling and disposal of

this compound, addressing its solid form and residues from experimental use. Adherence to

these protocols is essential for mitigating risks associated with this hazardous substance.

Immediate Safety and Handling Precautions
3,5-Dihydroxyphenylacetic acid is classified as a hazardous substance that can cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[1] Therefore, appropriate

Personal Protective Equipment (PPE), including safety goggles, chemical-resistant gloves

(e.g., neoprene), and a lab coat, must be worn at all times when handling this chemical.[2] All

manipulations of the solid compound should be conducted in a well-ventilated area, preferably

within a chemical fume hood, to minimize the inhalation of dust particles.[1][3]

Quantitative Data Summary
For quick reference, the key physical and chemical properties of 3,5-Dihydroxyphenylacetic
acid are summarized in the table below.
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Property Value

CAS Number 4670-09-1[1]

Molecular Formula C₈H₈O₄

Molecular Weight 168.15 g/mol

Appearance Solid

Hazard Classifications

Acute toxicity (oral), Skin irritation, Serious eye

irritation, Specific target organ toxicity (single

exposure - respiratory tract irritation)[1]

Step-by-Step Disposal Procedures
The disposal of 3,5-Dihydroxyphenylacetic acid must strictly adhere to all local, state, and

federal regulations. This chemical should never be disposed of down the drain or in regular

trash.[4][5]

Unused or Waste 3,5-Dihydroxyphenylacetic Acid (Solid)
Waste Identification: All unused or waste 3,5-Dihydroxyphenylacetic acid must be treated

as hazardous chemical waste.[6]

Containerization: Place the solid waste into a clearly labeled, sealable, and chemically

compatible container. The original container is often a suitable choice. The container must be

in good condition, free from leaks or external contamination.[4]

Labeling: Affix a hazardous waste label to the container. The label must include the full

chemical name ("3,5-Dihydroxyphenylacetic acid"), the quantity of waste, the date of

generation, and the appropriate hazard pictograms (e.g., irritant, harmful).[5][7][8]

Storage: Store the sealed waste container in a designated satellite accumulation area that is

at or near the point of generation.[5][9] Ensure the storage area is secure and away from

incompatible materials such as strong oxidizing agents and strong bases.[10]

Disposal: Arrange for the collection of the hazardous waste by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
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contractor.[8][9]

Contaminated Labware and Debris
Collection: Pipette tips, centrifuge tubes, gloves, and other materials contaminated with 3,5-
Dihydroxyphenylacetic acid should be collected in a sealable container separate from

other hazardous chemical waste.[11] For items that could puncture a bag, use a rigid,

puncture-resistant container.

Labeling: Clearly label the bag or container as "Hazardous Waste: 3,5-
Dihydroxyphenylacetic Acid Debris" and include the date of generation.[12]

Disposal: Dispose of the container through your institution's hazardous waste program.[11]

Aqueous Solutions Containing 3,5-
Dihydroxyphenylacetic Acid

Collection: Collect all aqueous waste containing 3,5-Dihydroxyphenylacetic acid in a

shatter-proof, sealable container (e.g., a high-density polyethylene bottle).[6]

Labeling: Label the container with "Hazardous Waste: Aqueous solution of 3,5-
Dihydroxyphenylacetic Acid," and list the approximate concentration and any other

chemical constituents.

Storage: Store the waste container in a designated satellite accumulation area with

secondary containment to prevent spills.[4][8]

Disposal: Arrange for pickup by your institution's hazardous waste management service.

Small Spills Cleanup and Disposal
Immediate Action: In case of a small spill, evacuate the immediate area and ensure proper

ventilation.[10]

Cleanup: Wearing appropriate PPE, absorb the spilled material with an inert absorbent such

as vermiculite, sand, or earth.[10][13] For small liquid spills, paper towels may be used.[2]
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Containerization and Labeling: Carefully collect the absorbed material and any contaminated

debris and place it into a sealed, labeled hazardous waste container. The label should read

"Spill Debris: 3,5-Dihydroxyphenylacetic Acid."[12]

Decontamination: Clean the spill area with a suitable laboratory detergent and water.[12]

Disposal: Arrange for the pickup of the spill debris container by your hazardous waste

management provider.[12]

Experimental Protocols
Currently, there are no standard, widely accepted experimental protocols for the in-lab

neutralization or degradation of 3,5-Dihydroxyphenylacetic acid that are recommended for

routine disposal in a research setting. The safest and most compliant method of disposal is

through a licensed chemical disposal facility, which typically utilizes high-temperature

incineration.[13]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 3,5-
Dihydroxyphenylacetic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1218140?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Hydroxyphenylacetic_Acid_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Hydroxyphenylacetic_Acid_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Hydroxyphenylacetic_Acid_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1218140?utm_src=pdf-body
https://m.youtube.com/watch?v=R00IRzKJHIw
https://www.benchchem.com/product/b1218140?utm_src=pdf-body
https://www.benchchem.com/product/b1218140?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation

Collection & Labeling

Interim Storage

Final Disposal

Solid Waste
(Unused chemical)

Seal in compatible container.
Label as 'Hazardous Waste:

3,5-Dihydroxyphenylacetic Acid'

Contaminated Debris
(Gloves, tips, etc.)

Seal in puncture-resistant container.
Label as 'Hazardous Waste:

Contaminated Debris'

Aqueous Waste

Collect in shatter-proof container.
Label with contents and concentration.

Spill Debris

Collect absorbent material.
Label as 'Hazardous Waste:

Spill Debris'

Store in designated
Satellite Accumulation Area.

Ensure segregation from
incompatible materials.

Arrange for pickup by
licensed hazardous waste

contractor or EHS.

Click to download full resolution via product page

Caption: Disposal workflow for 3,5-Dihydroxyphenylacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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